Cas no 66081-37-6 (Tunicamycin C)

• Product Name: Tunicamycin C
• CAS No: 66081-37-6
• MF: C₃₇H₆₀N₄O₁₆
• MW: 816.889512062073
• CID: 963208
• PubChem ID: 56927832
• Update Time: 2024-03-01

Tunicamycin C Chemical and Physical Properties

Names and Identifiers

• TUNICAMYCIN A1 HOMOLOG
• (E)-N-[2-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl]-4,5-dihydroxyoxan-3-yl]-12-methyltridec-2-enamide
• (2E)-N-(2-{[3-(acetylamino)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-6-{2-[5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-2-hydroxyethyl}-4,5-dihydroxyt
• 2,4(1H,3H)-Pyrimidinedione, 1-((10(E),11S)-11-O-(2-(acetylamino)-2-deoxy-alpha-D-glucopyranosyl)-6-10,dideoxy-10-((12-methyl-1-oxo-2-tridecenyl)amino)-L-galacto-beta-D-allo-undecodialdo-1,4-furanose-11,7-pyranos-1-yl)-
• Tunicamycin A1
• tunicamycin C
• Tunicamyin C putative
• UNII-15L186IOS4
• (2E)-N-[(2S,3R,4R,5R,6R)-2-{[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-6-{(2R)-2-[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-2-hydroxyethyl}-4,5-dihydroxytetrahydro-2H-pyran-3-yl]-12-methyltridec-2-enamide
• tunicamycin II
• (5'R)-5'-[2-acetamido-2-deoxy-alpha-D-glucopyranosyl-(1<->1)-2,6-dideoxy-2-(12-methyltridec-2-enamido)-beta-D-galactopyranos-6-yl]uridine
• TUM
• CHEBI:64245
• Tunicamycin 14:1
• streptovirudin C2
• Q27133153
• 15L186IOS4
• SCHEMBL21597950
• 2,4(1H,3H)-PYRIMIDINEDIONE, 1-((11S)-11-O-(2-(ACETYLAMINO)-2-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)-6,10-DIDEOXY-10-(((2E)-12-METHYL-1-OXO-2-TRIDECEN-1-YL)AMINO)-L-GALACTO-.BETA.-D-ALLO-UNDECODIALDO-1,4-FURANOSE-11,7-PYRANOS-1-YL)-
• Tunicamycin from Streptomyces sp.
• Tunicamycin C

• Inchi： 1S/C37H60N4O16/c1-18(2)12-10-8-6-4-5-7-9-11-13-23(45)39-26-30(50)27(47)21(54-36(26)57-35-25(38-19(3)43)29(49)28(48)22(17-42)55-35)16-20(44)33-31(51)32(52)34(56-33)41-15-14-24(46)40-37(41)53/h11,13-15,18,20-22,25-36,42,44,47-52H,4-10,12,16-17H2,1-3H3,(H,38,43)(H,39,45)(H,40,46,53)/b13-11+
• InChI Key： YJQCOFNZVFGCAF-ACCUITESSA-N
• SMILES： O1C(C(C(C(C1CC(C1C(C(C(N2C=CC(NC2=O)=O)O1)O)O)O)O)O)NC(/C=C/CCCCCCCCC(C)C)=O)OC1C(C(C(C(CO)O1)O)O)NC(C)=O

Computed Properties

• Exact Mass: 816.40043184g/mol
• Monoisotopic Mass: 816.40043184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 19
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 306

Tunicamycin C Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides